N1-(2-methoxy-5-methylphenyl)-N2-((1-methylpiperidin-4-yl)methyl)oxalamide

• IUPAC Name: N'-(2-methoxy-5-methylphenyl)-N-[(1-methylpiperidin-4-yl)methyl]oxamide
• InChI: InChI=1S/C17H25N3O3/c1-12-4-5-15(23-3)14(10-12)19-17(22)16(21)18-11-13-6-8-20(2)9-7-13/h4-5,10,13H,6-9,11H2,1-3H3,(H,18,21)(H,19,22)
• InChI Key: FQZHSNLDJMGCKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C(=O)NCC2CCN(CC2)C
• Molecular Formula: C17H25N3O3
• Molecular Weight: 319.4 g/mol

Description

N1-(2-methoxy-5-methylphenyl)-N2-((1-methylpiperidin-4-yl)methyl)oxalamide, commonly known as MMPO, is a chemical compound that has gained attention in the scientific community for its potential use in drug development. MMPO belongs to the class of oxalamide derivatives and has shown promising results in various studies for its biological activities.

Mechanism of Action

The exact mechanism of action of MMPO is not yet fully understood. However, it is believed to act by modulating the activity of certain neurotransmitters in the brain, including dopamine and serotonin. MMPO has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
MMPO has been found to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, as well as to improve cognitive function. MMPO has also been found to have antioxidant properties, which may help to protect against oxidative stress and neurodegeneration.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MMPO in lab experiments is its relatively simple synthesis method. MMPO is also stable and easy to handle, making it a convenient compound for use in experiments. However, one limitation of using MMPO is that its mechanism of action is not yet fully understood, which may make it difficult to interpret results from experiments.

Future Directions

There are several potential future directions for research on MMPO. One area of interest is the development of MMPO-based drugs for the treatment of neurodegenerative diseases. Another potential direction is the investigation of MMPO's effects on other neurotransmitters and signaling pathways in the brain. Additionally, further studies are needed to fully understand the mechanism of action of MMPO and to explore its potential therapeutic applications in various disease states.

Synthesis Methods

MMPO can be synthesized using a simple one-pot reaction involving the condensation of 2-methoxy-5-methylbenzaldehyde and N-methylpiperidine with oxalic acid. The reaction is carried out in the presence of a catalyst and a solvent, which results in the formation of MMPO as a white crystalline solid.

Scientific Research Applications

MMPO has been extensively studied for its potential applications in drug development. It has been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. MMPO has also been found to have potential therapeutic effects in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.